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CAS No.: 19337-97-4

Cat. No.: S1533719

Get Quote

Chemical Identity & Key Properties

The table below summarizes the core identifiers and physical characteristics of trans-3-(3-

Pyridyl)acrylic acid [1] [2] [3].

Property Value / Description

IUPAC Name (E)-3-pyridin-3-ylprop-2-enoic acid [2]

CAS Number 19337-97-4 [1] [2] [3]

Molecular
Formula

C₈H₇NO₂ [1] [2]

Molar Mass 149.15 g/mol [2] [3]

Appearance Solid [1] [3]

Melting Point 232 - 235 °C (decomposes) [1] [3]

Quality ≥99% [1] [2] [3]
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Property Value / Description

Safety (GHS) Causes skin irritation and serious eye irritation. May cause respiratory irritation
[2].

Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with this compound.

Issue Possible Cause Solution

Poor Solubility The carboxylic acid

group may be protonated
in acidic conditions,

reducing water solubility.

Adjust the pH of the solution towards basic

conditions (e.g., using NaOH) to deprotonate the
acid and form a water-soluble carboxylate salt [4].

Difficulty Forming
Crystals

Rapid precipitation from

a supersaturated solution
leads to amorphous

solids.

Slow Evaporation: Recrystallize by slowly

evaporating the solvent, such as water, to allow for
an ordered crystal lattice to form [5].

Low
Adhesion/Stability
of Electrode Films

Unfunctionalized carbon

nanotubes (MWCNTs) in
composite films can

aggregate and detach
easily [4].

Use Functionalized MWCNTs: Employ

carboxylated multi-walled carbon nanotubes
(MWCNTs-COOH) for better dispersion and

integration. Electropolymerization: Form a
stable, conductive polymer composite (PPAA-

MWCNTs) on the electrode surface via
electropolymerization [4].

Detailed Experimental Protocol

This section provides a detailed methodology for creating a Poly(trans-3-(3-Pyridyl)acrylic

Acid)/Multi-Walled Carbon Nanotubes (PPAA-MWCNTs) membrane on a glassy carbon

electrode (GCE), based on a published application [4].
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Workflow Overview

The diagram below outlines the key steps for fabricating the PPAA-MWCNTs modified electrode.

Start: Prepare Materials

Drop-cast MWCNTs
on GCE surface

Dry and condition
MWCNTs/GCE

Electropolymerize PAA
onto MWCNTs/GCE

Form PPAA-MWCNTs
composite membrane

Use for Detection
(e.g., CC and HQ)

Click to download full resolution via product page

Materials and Steps

Modify Electrode with MWCNTs: Prepare a homogeneous dispersion of carboxylated multi-walled
carbon nanotubes (MWCNTs-COOH). Using the drop-casting method, coat this dispersion onto the

surface of a clean, polished glassy carbon electrode (GCE). Allow the solvent to evaporate to form a
stable MWCNTs/GCE [4].

Electropolymerization: Immerse the MWCNTs/GCE in an aqueous solution containing the monomer
trans-3-(3-pyridyl)acrylic acid (PAA). Use cyclic voltammetry to electropolymerize the
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PAA onto the MWCNTs/GCE surface. This process forms a robust, conductive polymer composite

membrane, designated as PPAA-MWCNTs/GCE [4].
Application in Detection: The fabricated PPAA-MWCNTs/GCE can be used for the simultaneous

electrochemical detection of isomers like catechol (CC) and hydroquinone (HQ) using techniques
such as differential pulse voltammetry [4].

Frequently Asked Questions

What makes trans-3-(3-Pyridyl)acrylic acid a useful ligand in coordination chemistry? It

is a bifunctional ligand featuring both "hard" (carboxylate oxygen) and "soft" (pyridyl nitrogen)

coordination sites. This versatility allows it to connect with a wide range of metal ions (e.g., both d- and f-

block metals) to construct heterometallic coordination polymers and complexes, which can exhibit properties

like luminescence [1] [3].

How does the PPAA-MWCNTs composite membrane improve electrochemical sensing? The membrane

creates a synergistic effect. The MWCNTs provide a high surface area and excellent electrical conductivity,

enhancing the electron transfer rate. The electropolymerized PPAA film offers a stable matrix that firmly

holds the MWCNTs, provides abundant active sites, and improves the selectivity, especially for

simultaneously detecting structurally similar molecules like catechol and hydroquinone [4].

What is the solid-state photoreactivity of this compound? In its crystalline form, trans-3-(3-

Pyridyl)acrylic acid can undergo a [2+2]-photocycloaddition reaction when exposed to UV light.

This reaction leads to the formation of a head-to-head photodimer, a process controlled by its crystal packing

and hydrogen-bonded network [6] [7].

Key Technical Notes

Synergistic Effect: The enhanced performance of the PPAA-MWCNTs sensor is attributed to the

synergy between the components: MWCNTs provide conductivity and surface area, while the PPAA
polymer film offers stability and electrocatalytic activity [4].

Handling and Storage: The compound is a combustible solid and should be stored at ambient
temperatures. Use appropriate personal protective equipment, including gloves, eye protection, and a

dust mask [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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